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Compound of Interest

Compound Name: Valeric acid

Cat. No.: B10760804

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pentanoic acid and its structural
iIsomers. It details their chemical structures, comparative physicochemical properties, and key
experimental protocols for their synthesis and analysis. This document is intended to serve as
a valuable resource for professionals in chemical research and drug development.

Introduction to Pentanoic Acid

Pentanoic acid, also known as valeric acid, is a straight-chain saturated fatty acid with the
chemical formula CsH1002.[1] It consists of a five-carbon chain terminating in a carboxyl group
(-COOH). At room temperature, it is a colorless liquid with a characteristic unpleasant, rancid
odor.[1][2] Pentanoic acid and its isomers are significant in various biological and chemical
contexts. They serve as precursors for the synthesis of esters, which have applications in the
fragrance and flavor industries, and are used as intermediates in the manufacturing of
pharmaceuticals and other specialty chemicals.[3][4]

Structural Isomers of Pentanoic Acid

Structural isomers share the same molecular formula (CsH100:2) but differ in the connectivity of
their atoms. The carboxylic acid isomers of pentanoic acid are characterized by variations in
their carbon skeleton. Besides the straight-chain form (n-pentanoic acid), there are three
branched-chain isomers: 2-methylbutanoic acid, 3-methylbutanoic acid, and 2,2-
dimethylpropanoic acid.[5]
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» Pentanoic Acid (n-Valeric Acid): A linear five-carbon chain.

o 2-Methylbutanoic Acid: A four-carbon chain (butanoic acid) with a methyl group on the
second carbon (a-carbon). This molecule is chiral and exists as two enantiomers, (R)- and
(S)-2-methylbutanoic acid.[6]

» 3-Methylbutanoic Acid (Isovaleric Acid): A four-carbon chain with a methyl group on the third
carbon (3-carbon).[7]

» 2,2-Dimethylpropanoic Acid (Pivalic Acid or Neopentanoic Acid): A three-carbon chain
(propanoic acid) with two methyl groups on the second carbon.[5]

These structural differences, particularly the degree and position of branching, significantly
influence the physicochemical properties of the molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b10760804?utm_src=pdf-body-img
https://www.benchchem.com/product/b10760804?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10760804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

1. prepchem.com [prepchem.com]

2. US5227521A - Preparation of trialkylacetic acids, particularly of pivalic acid, using lewis
acid catalysts - Google Patents [patents.google.com]

e 3. CAS 116-53-0: 2-Methylbutanoic acid | CymitQuimica [cymitquimica.com]

e 4. agrobiobase.com [agrobiobase.com]

e 5. Pivalic acid - Wikipedia [en.wikipedia.org]

» 6. 2-Methylbutanoic acid - Wikipedia [en.wikipedia.org]

e 7. Isovaleric acid - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Structure and
Isomers of Pentanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10760804#pentanoic-acid-structure-and-its-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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